Cas no 82054-53-3 (spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione)

• Product Name: spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione
• CAS No: 82054-53-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD30491855
• CID: 2361483
• PubChem ID: 13049518
• Update Time: 2025-05-20

spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione Chemical and Physical Properties

Names and Identifiers

• indane-2-carboxy-2-acetic acid anhydride
• spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione
• EN300-65397
• YIOLUCBGADNSND-UHFFFAOYSA-N
• AKOS009995849
• 1,3-dihydrospiro[indene-2,3'-oxolane]-2',5'-dione
• spiro[1,3-dihydroindene-2,3'-oxolane]-2',5'-dione
• 1',3'-DIHYDRO-2H-SPIRO[FURAN-3,2'-INDENE]-2,5(4H)-DIONE
• AT32281
• 1',3'-Dihydrospiro[furan-3(4H),2'-[2H]indene]-2,5-dione
• 82054-53-3
• DB-407514
• 1',3'-dihydrospiro[furan-3,2'-indene]-2,5(4H)-dione
• SCHEMBL259905
• HDA05453

• MDL： MFCD30491855
• Inchi： 1S/C12H10O3/c13-10-7-12(11(14)15-10)5-8-3-1-2-4-9(8)6-12/h1-4H,5-7H2
• InChI Key： YIOLUCBGADNSND-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1=O)CC1C=CC=CC=1C2)=O

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione

Exploring spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione (CAS 82054-53-3): Properties, Applications, and Research Insights

The chemical compound spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione (CAS 82054-53-3) is a unique spirocyclic structure that has garnered attention in pharmaceutical and material science research. This molecule features a fused indane and tetrahydrofuran ring system with two carbonyl groups, making it a versatile intermediate for synthesizing complex organic frameworks. Researchers are particularly interested in its spirocyclic architecture, which often imparts enhanced stability and bioactivity compared to simpler cyclic compounds.

Recent studies highlight the growing demand for spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione derivatives in drug discovery, especially for targeting neurological disorders and inflammation. Its structural motif resembles bioactive natural products, aligning with the pharmaceutical industry's focus on spirocyclic drug candidates. Analytical techniques like NMR and HPLC confirm its high purity (>98%), while computational modeling predicts favorable drug-likeness parameters, addressing the trending search query "how to evaluate spirocompound drug potential."

Beyond pharmaceuticals, this compound shows promise in advanced material applications. Its rigid spiro[indane-tetrahydrofuran] core contributes to thermal stability in polymer matrices, responding to the material science community's search for "heat-resistant organic additives." Patent analyses reveal increasing innovation around CAS 82054-53-3 in photoresist formulations for microelectronics, coinciding with the semiconductor industry's expansion.

Environmental considerations of spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione synthesis reflect current green chemistry trends. Modern catalytic methods reduce heavy metal usage, answering frequent queries about "sustainable spirocompound production." Lifecycle assessments suggest lower ecotoxicity than analogous aromatic systems, making it relevant to ESG-focused research.

The global market for spirocyclic building blocks like CAS 82054-53-3 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Regulatory databases confirm its non-controlled status worldwide, though proper handling protocols remain essential. Analytical standards are increasingly available to support quality control, addressing the common purchaser question "how to verify spirocompound purity."

Cutting-edge research explores spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione in asymmetric catalysis, leveraging its chiral centers. This application responds to the trending search term "chiral spiro catalysts for API synthesis." Recent publications demonstrate its utility in constructing quaternary carbon centers, a persistent challenge in medicinal chemistry.

Storage and handling recommendations for CAS 82054-53-3 emphasize standard organic compound protocols, with particular attention to moisture sensitivity due to its dione functionality. Stability studies indicate excellent shelf life under inert atmospheres, answering frequent logistical questions about "spirocompound storage conditions."

Future directions for spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione research include bioorthogonal chemistry applications and smart material development. These align with emerging search trends like "spirocompounds in click chemistry" and "stimuli-responsive molecular architectures." The compound's balanced lipophilicity makes it particularly interesting for drug delivery system design.

For researchers sourcing CAS 82054-53-3, technical specifications typically include: white crystalline solid, melting point 142-144°C, soluble in common organic solvents. These parameters address the top purchaser query "spiro[indane-tetrahydrofuran]dione physical properties." Reputable suppliers provide comprehensive analytical data sheets to facilitate research applications.

The intellectual property landscape surrounding spiro[indane-2,3'-tetrahydrofuran]-2',5'-dione shows increasing activity, particularly in fragment-based drug discovery. This reflects the pharmaceutical industry's search for "novel spirocyclic scaffolds for target validation." Patent analysis tools reveal growing cross-industry utilization, from agrochemicals to electronic materials.